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CAS No.: 67186-35-0

Cat. No.: B1590964

Get Quote

Introduction: Bridging Organic and Inorganic
Domains
Acryloxymethyltrimethylsilane (CAS No. 67186-35-0), a bifunctional monomer, represents a

pivotal molecular architecture in materials science. It uniquely combines the reactive properties

of an acrylate group, amenable to polymerization, with the inorganic character of a trimethylsilyl

moiety. This structure positions it as a versatile building block for the synthesis of advanced

polymers and as a powerful coupling agent for creating robust organic-inorganic hybrid

materials. Its ability to impart desirable properties such as enhanced adhesion, weather

resistance, and controlled surface characteristics makes it a compound of significant interest

for researchers in coatings, adhesives, microelectronics, and advanced composites. This guide

provides a comprehensive technical overview of its synthesis, properties, reactivity, and

applications for professionals in research and development.

Section 1: Core Physicochemical Properties
The physical and chemical characteristics of Acryloxymethyltrimethylsilane are fundamental

to its handling, reactivity, and application. These properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 67186-35-0 [1][2]

Molecular Formula C₇H₁₄O₂Si [1][2]

Molecular Weight 158.27 g/mol [1][2]

Synonyms
(Trimethylsilyl)methyl acrylate,

Acryloxymethyl silyl ether
[1]

Appearance Colorless Liquid [3]

Density 0.9 ± 0.1 g/cm³ [1]

Boiling Point 161.9 ± 23.0 °C at 760 mmHg [1]

Flash Point 42.9 ± 14.2 °C [1]

Refractive Index (n²⁰/D) 1.415 [1]

Vapor Pressure 2.2 ± 0.3 mmHg at 25°C [1]

Section 2: Synthesis Pathway and Experimental
Protocol
The synthesis of Acryloxymethyltrimethylsilane can be efficiently achieved via a nucleophilic

substitution reaction, a variant of the Williamson ether synthesis, by reacting an acrylate salt

with a halomethyl-functionalized silane. This method is advantageous due to its high efficiency

and relatively mild reaction conditions.

Proposed Synthesis Mechanism
The core of the synthesis involves the reaction of sodium acrylate with

chloromethyltrimethylsilane. The acrylate anion acts as a nucleophile, attacking the

electrophilic methylene carbon of chloromethyltrimethylsilane and displacing the chloride

leaving group to form the desired ester linkage.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.mdpi.com/2079-6412/12/9/1234
https://patents.google.com/patent/CN112159424A/en
https://www.mdpi.com/2079-6412/12/9/1234
https://patents.google.com/patent/CN112159424A/en
https://www.mdpi.com/2079-6412/12/9/1234
https://patents.google.com/patent/CN112159424A/en
https://www.mdpi.com/2079-6412/12/9/1234
https://www.researchgate.net/publication/255771731_A_facile_and_highly_efficient_strategy_for_esterification_of_polymethacrylic_acid_with_halogenated_compounds_at_room_temperature_promoted_by_1133-tetramethylguanidine
https://www.mdpi.com/2079-6412/12/9/1234
https://www.mdpi.com/2079-6412/12/9/1234
https://www.mdpi.com/2079-6412/12/9/1234
https://www.mdpi.com/2079-6412/12/9/1234
https://www.mdpi.com/2079-6412/12/9/1234
https://www.benchchem.com/product/b1590964/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-acryloxymethyltrimethylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

ProductsCH₂=CH-C(=O)O⁻Na⁺ Sodium Acrylate

CH₂=CH-C(=O)O-CH₂-Si(CH₃)₃ Acryloxymethyltrimethylsilane

Nucleophilic Attack

Cl-CH₂-Si(CH₃)₃ Chloromethyltrimethylsilane

NaCl Sodium Chloride

DMF or DMSO
(Solvent)

Click to download full resolution via product page

Caption: Proposed synthesis of Acryloxymethyltrimethylsilane.

Detailed Experimental Protocol
This protocol describes a lab-scale synthesis. The causality behind using a polar aprotic

solvent like DMF is to effectively solvate the sodium cation, thereby enhancing the

nucleophilicity of the acrylate anion.[4][5]

Materials:

Sodium Acrylate (1.0 eq)

Chloromethyltrimethylsilane (1.1 eq)

N,N-Dimethylformamide (DMF), anhydrous

Hydroquinone (inhibitor, ~200 ppm)

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate
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Procedure:

Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer,

dropping funnel, and a nitrogen inlet, add sodium acrylate and a catalytic amount of

hydroquinone.

Solvent Addition: Add anhydrous DMF to the flask to create a slurry.

Initiation: Begin vigorous stirring under a nitrogen atmosphere and cool the flask in an ice-

water bath.

Reagent Addition: Slowly add chloromethyltrimethylsilane dropwise to the stirred slurry over

30 minutes, maintaining the temperature below 10°C.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Let the reaction proceed for 12-18 hours. The progress can be

monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: Quench the reaction by pouring the mixture into an equal volume of cold water.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract three times with

diethyl ether.

Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium

bicarbonate solution and then with brine. This removes any unreacted acidic impurities and

salts.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product is then purified by vacuum distillation to yield pure

Acryloxymethyltrimethylsilane.

Section 3: Spectroscopic Characterization
Spectroscopic analysis is crucial for confirming the structure and purity of the synthesized

molecule.
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Predicted ¹H NMR Spectrum
The proton NMR spectrum provides unambiguous structural confirmation. Tetramethylsilane

(TMS) is often used as a reference standard in NMR spectroscopy.[6]

Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~ 6.4 dd 1H
=CH (trans to

C=O)

Vinyl proton

deshielded by

the carbonyl

group.

~ 6.1 dd 1H =CH₂
Central vinyl

proton.

~ 5.8 dd 1H =CH (cis to C=O) Vinyl proton.

~ 3.8 s 2H -O-CH₂-Si

Methylene

protons adjacent

to the ester

oxygen and

silicon.

~ 0.1 s 9H -Si(CH₃)₃

Protons of the

three equivalent

methyl groups on

the silicon atom,

highly shielded.

Predicted Infrared (IR) Spectrum
IR spectroscopy is used to identify the key functional groups present in the molecule.
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Wavenumber
(cm⁻¹)

Intensity Assignment Rationale

~ 3080-3010 Medium =C-H stretch

Stretching of sp² C-H

bonds in the vinyl

group.

~ 2960-2850 Medium C-H stretch

Stretching of sp³ C-H

bonds in the methyl

groups.

~ 1725 Strong C=O stretch

Characteristic strong

absorption for an α,β-

unsaturated ester

carbonyl group.[7]

~ 1635 Medium C=C stretch

Stretching of the vinyl

carbon-carbon double

bond.

~ 1410 Medium =C-H in-plane bend
Bending vibration of

the vinyl C-H bonds.

~ 1250, 840 Strong Si-CH₃ deformation

Characteristic

symmetric

deformation and

rocking vibrations for

a trimethylsilyl group.

~ 1180 Strong C-O stretch
Stretching of the ester

C-O bond.[7]

Section 4: Reactivity and Polymerization
The dual functionality of Acryloxymethyltrimethylsilane dictates its reactivity, primarily

through its acrylate and silyl groups.

Free-Radical Polymerization
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The acrylate group is highly susceptible to free-radical polymerization, a chain-growth process

involving initiation, propagation, and termination steps.[8] This allows it to act as a monomer or

comonomer to form silyl-functionalized polyacrylates.

Initiator (e.g., AIBN)
+ Heat/UV

Initiator Radical (R•)

Initiation

Growing Polymer Chain
with Active Radical End

Propagation (Chain Start)

Acryloxymethyl-
trimethylsilane Monomer

Adds Monomer

Termination
(Combination or Disproportionation)

Silyl-Functionalized
Polyacrylate

Click to download full resolution via product page

Caption: Free-radical polymerization of Acryloxymethyltrimethylsilane.

This polymerization is fundamental to its use in coatings and adhesives, where the resulting

polymer forms the binding matrix. The inclusion of the trimethylsilyl groups enhances thermal

stability and adhesion to inorganic substrates like glass and metal.[9][10]

Hydrolysis and Self-Polishing Mechanism
In applications such as marine antifouling coatings, the silyl ester linkage is designed to be

hydrolyzable. In the slightly alkaline conditions of seawater, the ester bond slowly cleaves. This
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process, known as self-polishing, gradually removes the outer layer of the coating, exposing a

fresh, active surface that prevents the settlement of marine organisms.

Polymer Surface
with Silyl Ester Groups

Hydrolyzed Polymer
(Soluble)

Hydrolysis

Seawater (H₂O, OH⁻)

Fresh Surface ExposedErosion/Dissolution

Click to download full resolution via product page

Caption: Self-polishing mechanism via hydrolysis of silyl ester groups.

Section 5: Key Applications
The unique molecular structure of Acryloxymethyltrimethylsilane enables its use in several

high-performance applications.

Adhesion Promoters and Coupling Agents: The silane moiety can form durable covalent

bonds (Si-O-Substrate) with inorganic surfaces like glass, silica, and metal oxides, while the

acrylate portion can copolymerize into an organic resin matrix. This dual reactivity makes it

an excellent coupling agent, dramatically improving the adhesion and durability of coatings,

sealants, and composites at the organic-inorganic interface.

Weather-Resistant and Protective Coatings: When copolymerized into acrylic resins,

Acryloxymethyltrimethylsilane imparts enhanced hydrophobicity and UV stability.[9] The

silyl groups help to form a cross-linked network that is resistant to degradation from moisture

and sunlight, making it ideal for durable outdoor paints and coatings.

Self-Polishing Antifouling Paints: It is a key monomer in the formulation of modern,

environmentally compliant antifouling coatings for marine vessels. The controlled hydrolysis

mechanism ensures long-term effectiveness, reduces fuel consumption by maintaining a

smooth hull, and avoids the use of toxic organotin compounds.

Surface Modification: It can be used to modify the surface properties of materials. For

example, it has been investigated for creating hydrophobic coatings on carbon-based
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diffusion media in polymer electrolyte fuel cells, which is critical for managing water and

improving performance.

Section 6: Safety and Handling
As a reactive chemical intermediate, proper handling of Acryloxymethyltrimethylsilane is

essential.

Hazards: The compound is a combustible liquid and can cause skin irritation, serious eye

damage, and may lead to an allergic skin reaction.[3]

Handling: Always handle in a well-ventilated area or fume hood. Wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles,

and a lab coat.[3][4] Avoid breathing vapors.[3]

Storage: Store in a cool, dry, well-ventilated area away from sources of ignition, heat, and

sparks.[4] The container should be tightly closed and stored under an inert atmosphere (e.g.,

nitrogen) to protect it from moisture, which can cause hydrolysis.[4]

First Aid: In case of skin contact, wash immediately with plenty of water.[3] For eye contact,

rinse cautiously with water for several minutes, remove contact lenses if present and easy to

do, and seek immediate medical attention.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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